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Compound of Interest

Compound Name: Flupranone

Cat. No.: B1213068

An In-depth Technical Guide to Flupranone

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical structure and
currently available properties of Flupranone. Due to the limited publicly accessible data, this
document focuses on the confirmed structural information and highlights the areas where
further research and data disclosure are needed. This guide is intended to serve as a
foundational resource for researchers and professionals in drug development who are
interested in this compound.

Chemical Structure and Identification

Flupranone is an organic compound identified by the Chemical Abstracts Service (CAS)
number 21686-10-2. Its chemical structure is characterized by a complex heterocyclic system
containing a pyrazole moiety, a dihydropyridine ring, and a fluorophenyl group.

Table 1: Chemical Identification of Flupranone
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Identifier Value Citation

CAS Number 21686-10-2 [1]

3-[4-(4-fluorophenyl)-3,6-
dihydro-2H-pyridin-1-yl]-1-[1-

IUPAC Name (2-hydroxyethyl)-5- [2]
methylpyrazol-4-yl]propan-1-

one

Molecular Formula C20H24FN302 [2]

_ Cclc(cnn1lCCO)C(=0O)CCN2C
SMILES String [2]
CC(=CC2)c3ccc(F)cc3

Physicochemical Properties

Detailed experimental data on the physicochemical properties of Flupranone, such as melting
point, boiling point, solubility, and pKa, are not readily available in the public domain. The
calculated molecular weight provides a fundamental physical property.

Table 2: Physicochemical Properties of Flupranone

Property Value Citation
Molecular Weight 357.42 g/mol [2]
Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

pKa Data not available

Pharmacological Properties and Mechanism of
Action
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As of the date of this guide, there is no publicly available information regarding the
pharmacological properties, biological activity, or mechanism of action of Flupranone. Its
complex structure, incorporating motifs found in other biologically active compounds, suggests
potential for pharmacological activity, but this has not been substantiated in accessible
literature.

Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis of Flupranone are not described in the
currently available scientific literature. While general synthetic methodologies for related
chemical scaffolds exist, a specific and validated protocol for the preparation of Flupranone
has not been published.

Logical Relationship of Structural Components

The chemical structure of Flupranone can be deconstructed into several key functional
components. A logical diagram illustrating the connectivity of these components is provided
below.

(5—Methyl-1»(2-hydroxyethyl)pyrazol-(4-FIuorophenyl)-1,2,3,6-dihydropyridinaim> 4-Fluorophenyl Group

Click to download full resolution via product page

Caption: Logical connectivity of the core structural motifs in Flupranone.

Conclusion

Flupranone is a distinct chemical entity with a defined structure. However, a comprehensive
understanding of its physicochemical properties, pharmacological effects, and synthesis is
hampered by the lack of publicly available data. This guide serves to consolidate the known
structural information and to underscore the significant gaps in the scientific literature
concerning this compound. Further research and publication of experimental data are essential
for a thorough evaluation of Flupranone's potential applications in research and drug
development. Professionals interested in this molecule are encouraged to conduct their own
empirical studies to elucidate its properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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